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Compound of Interest

Compound Name: BP Fluor 405 Acid

Cat. No.: B15555957 Get Quote

For researchers, scientists, and professionals in drug development, the selection of fluorescent

dyes is a critical decision that can significantly impact experimental outcomes. This guide

provides a detailed comparison of two spectrally similar blue-fluorescent dyes: BP Fluor 405
Acid and Alexa Fluor 405. Both are commonly utilized in applications such as flow cytometry,

super-resolution microscopy, and immunofluorescence.

Quantitative Data Summary
A direct comparison of brightness requires both the extinction coefficient (a measure of light

absorption) and the quantum yield (the efficiency of converting absorbed light into emitted

light). While both parameters are available for Alexa Fluor 405, the quantum yield for BP Fluor
405 Acid is not publicly specified. However, BP Fluor 405 is marketed as an equivalent to

Alexa Fluor 405, suggesting comparable performance.
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Property BP Fluor 405 Acid Alexa Fluor 405

Excitation Maximum 402 nm[1][2] 401 nm[3]

Emission Maximum 424 nm[1][2] 421 nm

Extinction Coefficient (ε) 35,000 cm⁻¹M⁻¹ 34,000 cm⁻¹M⁻¹

Quantum Yield (Φ) Not specified ~0.36

pH Sensitivity pH-insensitive (pH 4-10)
pH-insensitive over a wide

molar range

Solubility Water, DMSO, DMF Good water solubility

Note: The brightness of a fluorophore is proportional to the product of its extinction coefficient

and quantum yield. Without a specified quantum yield for BP Fluor 405 Acid, a direct

theoretical brightness comparison is not possible. Experimental validation is recommended.

Experimental Protocol: Brightness Comparison of
BP Fluor 405 Acid and Alexa Fluor 405
This protocol outlines a method for directly comparing the fluorescence brightness of BP Fluor
405 Acid and Alexa Fluor 405 in a controlled laboratory setting.

Objective: To quantitatively compare the fluorescence intensity of BP Fluor 405 Acid and Alexa

Fluor 405 under identical conditions.

Materials:

BP Fluor 405 Acid

Alexa Fluor 405, carboxylic acid, succinimidyl ester, or other amine-reactive form

Amine-containing molecule for conjugation (e.g., Bovine Serum Albumin - BSA)

Phosphate-Buffered Saline (PBS), pH 7.4

Sodium bicarbonate buffer (0.1 M, pH 8.3)
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Size-exclusion chromatography column (e.g., Sephadex G-25)

Spectrophotometer

Fluorometer or fluorescence microscope with appropriate filter sets (e.g., DAPI or violet laser

excitation)

96-well black microplates

Methodology:

Dye Conjugation:

Prepare stock solutions of BP Fluor 405 Acid and an amine-reactive form of Alexa Fluor

405 in DMSO.

Dissolve the amine-containing molecule (e.g., BSA) in sodium bicarbonate buffer.

Add a molar excess of the reactive dyes to the protein solution and incubate for 1 hour at

room temperature, protected from light.

Purify the dye-protein conjugates from unconjugated dye using a size-exclusion

chromatography column equilibrated with PBS.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the

absorption maximum of the dye (~402 nm).

Calculate the protein concentration and the dye concentration using the Beer-Lambert law.

The DOL is the molar ratio of the dye to the protein. Adjust conjugation conditions to

achieve a similar DOL for both fluorophores.

Fluorescence Measurement:

Prepare a dilution series of each conjugate in PBS in a 96-well black microplate.
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Measure the fluorescence intensity of each sample using a fluorometer or a fluorescence

microscope. Ensure that the excitation and emission wavelengths and all instrument

settings are identical for both sets of samples.

Data Analysis:

For each conjugate, plot the fluorescence intensity as a function of concentration.

The slope of the linear portion of this plot is proportional to the brightness of the

fluorophore conjugate.

Compare the slopes for the BP Fluor 405 and Alexa Fluor 405 conjugates to determine

their relative brightness.

Experimental Workflow
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Caption: Workflow for comparing the brightness of two fluorophores.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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